Cas no 254451-42-8 (NEURODYE RH-155)

• Product Name: NEURODYE RH-155
• CAS No: 254451-42-8
• MF: C₄₉H₇₁N₇O₈S₂
• MW: 950.260150194168
• CID: 253678
• PubChem ID: 90471186
• Update Time: 2025-04-19

NEURODYE RH-155 Chemical and Physical Properties

Names and Identifiers

• NEURODYE RH-155
• ACRYLONITRILE-2-13C
• Neurodye RH-155, pure
• NULL
• (4,4'-bis(1-(4-sulfophenyl-3-methylpyrazole-5-one)mesophenylpentamethineoxonol triethylamine salt
• BENZENESULFONIC ACID,4-[4,5-DIHYDRO-4-[5-[5-HYDROXY-3-METHYL-1-(4-SULFOPHENYL)-1H-PYRAZOL-4-YL]-3-PHENYL-2,4-PENTADIENYLIDENE]-3-METHYL-5-OXO-1H-PYRAZOL-1-YL]-,N,N-DIETHYLETHANAMINE (1:3)
• Neurodye RH-155(4,4'-Bis(1-(4-sulfophenyl-3-methylpyrazole-5-one)mesophenylpentamethineoxonol triethylamine saltRH-155
• RH 155
• 254451-42-8

• Inchi： 1S/C31H26N4O8S2.3C6H15N/c1-20-28(30(36)34(32-20)24-10-14-26(15-11-24)44(38,39)40)18-8-23(22-6-4-3-5-7-22)9-19-29-21(2)33-35(31(29)37)25-12-16-27(17-13-25)45(41,42)43;3*1-4-7(5-2)6-3/h3-19,32H,1-2H3,(H,38,39,40)(H,41,42,43);3*4-6H2,1-3H3/b18-8+,23-9-,29-19-;;;
• InChI Key： MYAUCHIHPIGZSR-HVURARNKSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C(/C=C/C(=C/C=C2\C(N(C3C=CC(=CC=3)S(=O)(=O)O)N=C\2C)=O)/C2C=CC=CC=2)=C(C)N1)=O)(=O)(=O)O.N(CC)(CC)CC.N(CC)(CC)CC.N(CC)(CC)CC

Computed Properties

• Exact Mass: 949.48100
• Monoisotopic Mass: 949.48055460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 66
• Rotatable Bond Count: 17
• Complexity: 1570
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200Ų

Experimental Properties

• PSA: 205.94000
• LogP: 10.53210

NEURODYE RH-155 Security Information

• Safety Instruction： S24/25